Carbamic acid, [(4-methoxyphenyl)methoxy]-, 1,1-dimethylethyl ester

• IUPAC Name: tert-butyl N-[(4-methoxyphenyl)methoxy]carbamate
• InChI: InChI=1S/C13H19NO4/c1-13(2,3)18-12(15)14-17-9-10-5-7-11(16-4)8-6-10/h5-8H,9H2,1-4H3,(H,14,15)
• InChI Key: KHWKNPWCIFIYOC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NOCC1=CC=C(C=C1)OC
• Molecular Formula: C13H19NO4
• Molecular Weight: 253.29 g/mol
• CAS No.: 154083-67-7

Description

Carbamic acid, [(4-methoxyphenyl)methoxy]-, 1,1-dimethylethyl ester is a useful research compound. Its molecular formula is C13H19NO4 and its molecular weight is 253.29 g/mol. The purity is usually 95%.
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Scientific Research Applications

Chiral Synthesis and Pharmaceutical Intermediates

• The compound has been utilized in the diastereoselective microbial reduction to prepare chiral intermediates for the total synthesis of HIV protease inhibitors, such as Atazanavir, demonstrating its significance in the development of antiviral drugs. The reduction process involved microbial cultures, including strains of Rhodococcus, which yielded the chiral alcohol with high diastereomeric and enantiomeric purity, highlighting its utility in producing pharmaceutical intermediates with precise stereochemical configurations (Patel, Chu, & Mueller, 2003).

Enantioselective Preparations

• Another study focused on the enantioselective preparation of dihydropyrimidones , showcasing the compound's role in the synthesis of chiral compounds. This research highlights the application of carbamic acid derivatives in creating complex molecules with specific stereochemical configurations, which is crucial for the development of enantioselective pharmaceuticals (Goss, Dai, Lou, & Schaus, 2009).

Chemical Interesterification

• In the context of chemical interesterification , a study explored the initiation mechanisms, whether by nucleophilic substitution or α-proton abstraction. This investigation into the behavior of esters, including those derived from carbamic acid, in methoxide-catalyzed reactions contributes to our understanding of synthetic pathways and the creation of novel chemical compounds through interesterification and transesterification processes (Liu, 2004).